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Compound of Interest

Compound Name: Acetyl bromide-13C2

Cat. No.: B052409

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Acetyl bromide-13C2. Given that the isotopic
labeling does not alter the chemical reactivity or toxicity, the safety precautions for Acetyl
bromide-13C2 are identical to those for standard Acetyl bromide. This substance is highly
corrosive, reacts violently with water, and is flammable, necessitating strict adherence to safety
protocols.

Immediate Safety Precautions

Acetyl bromide-13C2 can cause severe skin burns, eye damage, and irritation to the
respiratory tract.[1][2][3] Inhalation of its vapors may lead to lung edema, with symptoms that
can be delayed.[1][3] It is critical to handle this chemical in a well-ventilated area, specifically
within a chemical fume hood, to minimize exposure.[2][4][5]

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment for handling
Acetyl bromide-13C2.
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PPE Category

Recommended Equipment

Key Specifications

Eye and Face Protection

Chemical safety goggles and a
full-face shield.[1][2][4]

Must be tested and approved
under government standards
like NIOSH (US) or EN 166
(EV).[4]

Skin Protection

Chemical-resistant gloves and
impervious protective clothing,

including rubber overclothing.

[1](4]6]

Consult with safety equipment
suppliers for the most suitable

glove material.[6]

Respiratory Protection

A NIOSH-approved respirator
is essential.[1] For potential
overexposure, a supplied-air
respirator with a full facepiece
in pressure-demand mode is

recommended.[6]

Filter types should be
appropriate for acid gases and

organic vapors.[4]

Operational Plan: Handling and Storage

Handling:

o Always work in a designated area with adequate ventilation, such as a chemical fume hood.

[2]14]

e Prevent all personal contact with the substance, avoiding inhalation of vapors and direct

contact with skin and eyes.[5]

» Keep away from all sources of ignition, including open flames and sparks, and use non-

sparking tools.[4][6]

o Containers should be opened and handled with care, and it is advised to vent them

periodically as they may develop pressure.[2][5]

» Eating, drinking, and smoking are strictly prohibited in areas where Acetyl bromide-13C2 is

handled.[5][6]
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Storage:
» Store in a cool, dry, and well-ventilated area, away from moisture and direct sunlight.[2][6]
o Keep containers tightly sealed and protect them from physical damage.[2][4][6]

o Store away from incompatible materials such as alcohols, strong bases, and oxidizing
agents.[4]

Disposal Plan
e Acetyl bromide-13C2 must be disposed of as hazardous waste.[6]

o Consult your local or regional waste management authority for specific disposal regulations.

[7]

¢ One recommended method of treatment involves neutralization with soda-ash or soda-lime,
followed by burial in a licensed landfill or incineration.[5]

o Empty containers should be decontaminated with a 5% aqueous sodium hydroxide or soda
ash solution before disposal and should be handled as hazardous waste until cleaned.[5]

Emergency Procedures

In the event of exposure or a spill, immediate action is critical.

« Spills:

o

Evacuate all non-essential personnel from the area.[6]

[¢]

Eliminate all ignition sources.[4][6]

o

Contain the spill using dry, inert materials such as sand, earth, or vermiculite. Do not use
water, as it reacts violently with Acetyl bromide.[5][6][7]

[¢]

Collect the absorbed material into a labeled container for hazardous waste disposal.[5][7]

o

Thoroughly ventilate the area once the cleanup is complete.[6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://aksci.com/sds/Y1636_SDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0012.pdf
https://aksci.com/sds/Y1636_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1248522&productDescription=ACETYL+BROMIDE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0012.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1248522&productDescription=ACETYL+BROMIDE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b052409?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0012.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1943_msds.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/37036MSDS.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/37036MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0012.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1248522&productDescription=ACETYL+BROMIDE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0012.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/37036MSDS.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0012.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1943_msds.pdf
https://chemstock.ae/wp-content/uploads/2019/05/msds/37036MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1943_msds.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0012.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o First Aid:

o Inhalation: Move the individual to fresh air and place them in a half-upright position. If
breathing is difficult, administer oxygen. Seek immediate medical attention.[1][3]

o Skin Contact: Immediately remove all contaminated clothing and flush the affected skin
with large amounts of water for at least 15 minutes. Seek immediate medical attention.[1]

[7]

o Eye Contact: Immediately flush the eyes with water for at least 15 minutes, removing
contact lenses if possible. Seek immediate medical attention.[1][2][7]

o Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1][2][3]

Workflow for Safe Handling of Acetyl bromide-13C2
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1. Preparation

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Protective Clothing)

Set Up in Chemical Fume Hood

Prepare Spill Kit
(Dry Absorbent Material)

2. Handling and Experimentation

Carefully Transfer Chemical

Conduct Experiment

=

Emergency Protoc/:pl/’

Spill or Exposure Occurs

Securely Seal Container After Use

I
3. Cleanupénd Disposal

Follow Emergency Procedures Dispose of Waste in
(Evacuate, First Aid, Spill Control) Labeled Hazardous Waste Container
Report Incident to Supervisor Decontaminate Work Area and Equipment

l

Remove and Dispose of/Clean PPE

l

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Acetyl bromide-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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